Cas no 2111573-56-7 (5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2111573-56-7
• MF: C₇H₄N₂O₂S₂
• MW: 212.248858451843
• CID: 6195485
• PubChem ID: 68408272
• Update Time: 2025-10-28

5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1458249
• SCHEMBL2832225
• 2111573-56-7

• Inchi： 1S/C7H4N2O2S2/c10-7(11)5-6(13-3-9-5)4-1-12-2-8-4/h1-3H,(H,10,11)
• InChI Key： NHHKBIYBFPNGMQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C1=CSC=N1

Computed Properties

• Exact Mass: 211.97141972g/mol
• Monoisotopic Mass: 211.97141972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Additional information on 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid

5-(1,3-Thiazol-4-yl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

5-(1,3-Thiazol-4-yl)-1,3-thiazole-4-carboxylic acid, also known by its CAS number 2111573-56-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by a thiazole ring substituted with a carboxylic acid group at the 4-position and another thiazolyl group at the 5-position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

The synthesis of 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid typically involves multi-step organic reactions. One common approach is the condensation of an appropriate thioamide with a ketone or aldehyde in the presence of a base, followed by cyclization to form the thiazole ring. The carboxylic acid group can be introduced through various methods, including oxidation or direct coupling reactions. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds.

The properties of 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid make it a valuable building block in organic synthesis. Its thiazole rings are known for their stability and ability to participate in various types of bonding interactions, such as hydrogen bonding and π–π stacking. The carboxylic acid group further enhances its versatility by allowing for additional functionalization through esterification or amidation reactions. These features have led to its application in the development of novel materials, including coordination polymers and metalloorganic frameworks (MOFs).

Recent studies have explored the potential of 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid in drug discovery. Its structural similarity to certain bioactive molecules has prompted investigations into its pharmacological properties. For instance, researchers have examined its ability to inhibit enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its role as a ligand in metal complexes has been studied for applications in catalysis and sensing technologies.

In terms of spectroscopic characterization, 5-(1,3-thiazol-4-yl)-1,3-thiazole-4-carboxylic acid exhibits distinct absorption bands in the UV-vis spectrum due to its conjugated π-system. NMR spectroscopy has been instrumental in confirming the regiochemistry of substitution on the thiazole rings. Furthermore, X-ray crystallography has provided insights into its solid-state structure, revealing a crystalline lattice stabilized by hydrogen bonds between the carboxylic acid groups.

The environmental impact and degradation pathways of 5-(1,3-thiazol-4-yli)-thiazole derivatives have also been subjects of recent research. Studies indicate that under certain conditions, these compounds can undergo hydrolytic cleavage or microbial degradation, reducing their persistence in the environment. These findings are crucial for assessing their safety profile and ensuring sustainable practices in their production and use.

In conclusion, 5-(1,3-thiazol-4-yli)-thiazone derivatives, represented by CAS number 2111573–56–7 (i.e., 5-(1,3-thiacezal–yl)–thiazone–carbóxilic acid) are versatile compounds with promising applications across multiple disciplines. Their unique chemical structure and functional groups make them valuable tools for advancing research in organic synthesis,, material science,, pharmacology,, and environmental chemistry.